Cas no 1186663-31-9 (4-(chloromethyl)pyridin-2-amine hydrochloride)

4-(Chloromethyl)pyridin-2-amine hydrochloride is a versatile organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its reactive chloromethyl group enables efficient functionalization, making it valuable for constructing complex heterocyclic compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound serves as a key precursor in the development of biologically active molecules, particularly in medicinal chemistry for drug discovery. Its pyridine core offers a rigid scaffold for further modifications, while the amine group provides a site for additional derivatization. The product is typically characterized by high purity (>95%) and consistent batch-to-batch quality, ensuring reliable performance in synthetic applications.

4-(chloromethyl)pyridin-2-amine hydrochloride structure

1186663-31-9 structure

Product Name:4-(chloromethyl)pyridin-2-amine hydrochloride

CAS No:1186663-31-9

MF:C₆H₈Cl₂N₂

MW:179.047119140625

MDL:MFCD12198864

CID:1004391

PubChem ID:53429573

Update Time:2025-08-01

4-(chloromethyl)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)pyridin-2-amine hydrochloride
- 2-PyridinaMine, 4-(chloroMethyl)-, hydrochloride
- 2-Amino-4-(chloromethyl)pyridine Hydrochloride
- 4-(chloromethyl)-2-Pyridinamine hydrochloride
- AK-82495
- KB-227625
- KB-238931
- 2-Amino-4-(chloromethyl)pyridine HCl
- 3076AA
- TRA0075479
- 2-Amino-4-(chloromethyl)pyridine, HCl
- SY005612
- 2-Amino-4-(chloromethyl)pyridineHydrochloride
- 4-(chloromethyl)pyridin-2-amine;hydrochloride
- 4-(Chloromethyl)pyridin-2-amine--hydrogen chloride (1/1)
- 4-(chloromethyl)pyridin-2-amine hydrochloride
- MDL： MFCD12198864
- Inchi： 1S/C6H7ClN2.ClH/c7-4-5-1-2-9-6(8)3-5;/h1-3H,4H2,(H2,8,9);1H
- InChI Key： YFYBPPVXPGYHTE-UHFFFAOYSA-N
- SMILES： ClCC1C=CN=C(C=1)N.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 87.1
Topological Polar Surface Area: 38.9

4-(chloromethyl)pyridin-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB451494-250 mg	2-Amino-4-(chloromethyl)pyridine HCl	1186663-31-9		250MG	€127.20	2022-03-24
abcr	AB451494-1 g	2-Amino-4-(chloromethyl)pyridine HCl; .	1186663-31-9		1g	€195.10	2023-04-22
abcr	AB451494-5 g	2-Amino-4-(chloromethyl)pyridine HCl; .	1186663-31-9		5g	€522.90	2023-04-22
Apollo Scientific	OR964731-250mg	2-Amino-4-(chloromethyl)pyridine hydrochloride	1186663-31-9	98%	250mg	£78.00	2024-08-02
Apollo Scientific	OR964731-1g	2-Amino-4-(chloromethyl)pyridine hydrochloride	1186663-31-9	98%	1g	£142.00	2025-02-21
Chemenu	CM175018-5g	4-(Chloromethyl)pyridin-2-amine hydrochloride	1186663-31-9	97%	5g	$614	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A79080-1g	4-(Chloromethyl)pyridin-2-amine hydrochloride	1186663-31-9	97%	1g	¥2719.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A79080-250mg	4-(Chloromethyl)pyridin-2-amine hydrochloride	1186663-31-9	97%	250mg	¥879.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A79080-5g	4-(Chloromethyl)pyridin-2-amine hydrochloride	1186663-31-9	97%	5g	¥7679.0	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D853179-250mg	2-Amino-4-(chloromethyl)pyridine Hydrochloride	1186663-31-9	≥97%	250mg	￥485.10	2022-01-10

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Additional information on 4-(chloromethyl)pyridin-2-amine hydrochloride

4-(Chloromethyl)Pyridin-2-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 1186663-31-9, known as 4-(chloromethyl)pyridin-2-amine hydrochloride, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

4-(Chloromethyl)pyridin-2-amine hydrochloride is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The molecule features a chloromethyl group (-CH2Cl) attached at the 4-position of the pyridine ring and an amino group (-NH2) at the 2-position. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is common for compounds with basic nitrogen functionalities.

Recent studies have highlighted the importance of 4-(chloromethyl)pyridin-2-amine hydrochloride in the development of novel materials for electronic applications. Researchers have explored its potential as a precursor for synthesizing advanced polymers and organic semiconductors. The chloromethyl group provides reactivity, enabling the molecule to undergo various substitution reactions, which is crucial for its role in polymer chemistry.

In terms of synthesis, 4-(chloromethyl)pyridin-2-amine hydrochloride can be prepared through several routes. One common method involves the alkylation of pyridin-2-amine with chloromethane under appropriate conditions. This reaction typically requires catalysis to facilitate the substitution process, ensuring high yields and purity of the final product.

The physical properties of 4-(chloromethyl)pyridin-2-amine hydrochloride are well-documented. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for use in various solution-based chemical processes.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical synthesis. The amino group can act as a nucleophile in various coupling reactions, enabling the construction of complex molecular architectures required for drug development.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing 4-(chloromethyl)pyridin-2-amine hydrochloride. Researchers are exploring catalytic systems that minimize waste and reduce environmental impact, aligning with global efforts to promote eco-friendly chemical practices.

In conclusion, 4-(chloromethyl)pyridin-2-amine hydrochloride (CAS No 1186663-31-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and industrial processes.